Cas no 5576-75-0 (1H-Tetrazole,1-(phenylmethyl)-5-(trifluoromethyl)-)

1H-Tetrazole,1-(phenylmethyl)-5-(trifluoromethyl)- structure

5576-75-0 structure

Product Name:1H-Tetrazole,1-(phenylmethyl)-5-(trifluoromethyl)-

CAS No:5576-75-0

Molecular Formula:C₉H₇F₃N₄

Molecular Weight:228.17388

CID:384067

PubChem ID:307894

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1H-Tetrazole,1-(phenylmethyl)-5-(trifluoromethyl)- Properties

Names and Identifiers

- 1H-Tetrazole,1-(phenylmethyl)-5-(trifluoromethyl)-
- 1-benzyl-5-(trifluoromethyl)tetrazole
- 1-Benzyl-5-trifluormethyl-tetrazol
- 1-benzyl-5-trifluoromethyl-1H-tetrazole
- AC1L7BQS
- NSC206214
- SureCN4405417
- AKOS025211864
- 1-benzyl-5-trifluoromethyltetrazole
- 1-benzyl-5-(trifluoromethyl)-1H-tetrazole
- DTXSID70308646
- 5576-75-0
- NSC-206214
- FCELDUVDKUKHRA-UHFFFAOYSA-N
- SCHEMBL4405417
- +Expand
- InChIKey： FCELDUVDKUKHRA-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H7F3N4/c10-9(11,12)8-13-14-15-16(8)6-7-4-2-1-3-5-7/h1-5H,6H2
- SMILES： C1=CC=C(C=C1)CN2C(=NN=N2)C(F)(F)F

Computed Properties

Exact Mass: 228.06241
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 228.062
Heavy Atom Count: 16
Complexity: 227
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 43.6Å²

Experimental Properties

LogP: 1.74020
PSA: 43.6
Refractive Index: 1.568
Boiling Point: 323.9°Cat760mmHg
Flash Point: 149.7°C
Density: 1.43

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